(Asp)2-Rhodamine 110

• CAS: 102330-07-4
• Molecular Formula: C20H14N2O3
• Molecular Weight: 330.3 g/mol
• InChI: InChI=1S/C20H14N2O3/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24/h1-10,21H,22H2,(H,23,24)
• InChIKey: UPZKDDJKJWYWHQ-UHFFFAOYSA-N

(Asp)2-Rhodamine 110 (CAS 102330-07-4) – Fluorogenic Caspase Substrate for Apoptosis Research

(Asp)2-Rhodamine 110 (also known as D2R, (D)2-Rhodamine 110, or Rhodamine 110 bis-(L-aspartic acid amide)) is a fluorogenic caspase substrate belonging to the rhodamine 110 (R110) class of fluorescent probes. It is a symmetric bis-amide substrate in which two L-aspartic acid residues are linked to the rhodamine 110 core [1]. The compound is non-fluorescent in its intact state; upon enzymatic cleavage by active caspases (including caspases 3 and 7), the aspartic acid moieties are removed in a two-step hydrolysis pathway, liberating the highly fluorescent rhodamine 110 dye with excitation/emission maxima of 496/520 nm . This substrate is widely utilized for real-time monitoring of caspase activity and apoptosis in intact cells, cell extracts, and flow cytometry applications .

Workflow

Live-cell caspase activity monitoring

Selection

Membrane-permeant substrate for intact cells

Instrument Fit

Compatible with 488 nm lasers and FITC filter sets

• [1] Hug H, Los M, Hirt W, Debatin KM. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells. Biochemistry. 1999 Oct 19;38(42):13906-11. doi: 10.1021/bi9913395. View Source

(Asp)2-Rhodamine 110 Substrate Selection: Why Generic Caspase Substrates Are Not Interchangeable

Fluorogenic caspase substrates are not interchangeable due to significant differences in fluorophore sensitivity, spectral compatibility, cell permeability, and kinetic behavior. (Asp)2-Rhodamine 110 exhibits distinct advantages over widely used alternatives such as AMC-based substrates (e.g., Ac-DEVD-AMC) and longer peptide R110 substrates (e.g., Z-DEVD-R110). R110-based substrates are known to provide up to 300-fold higher sensitivity compared to AMC substrates, and their excitation/emission maxima (496/520 nm) are better suited for standard fluorescence instrumentation (e.g., 488 nm lasers) [1]. Furthermore, (Asp)2-Rhodamine 110 is membrane-permeant, enabling live-cell analysis without osmotic shock, whereas many other fluorogenic substrates require cell lysis or permeabilization . Substitution without considering these performance differences can lead to assay failure, reduced sensitivity, or incompatibility with existing instrumentation .

Sensitivity gap

R110-based detection supports higher signal than AMC

AMC substrates may require more cells or higher caspase levels

Spectral mismatch

Red-shifted emission (496/520 nm) fits standard 488 nm lasers

AMC emission in blue region raises autofluorescence and needs UV excitation

Permeability demand

Membrane-permeant for live-cell assays

Many comparators require lysis or permeabilization, altering physiology

• [1] Biosyntan GmbH. Rhodamine 110 Label – Fluorescently Labeled Protease Substrates. Technical Note. Accessed 2026. View Source

(Asp)2-Rhodamine 110: Quantitative Performance Comparisons for Scientific Procurement

Rhodamine 110 vs. AMC Fluorophore Sensitivity: Up to 300-Fold Higher Signal

Rhodamine 110-based fluorogenic substrates exhibit significantly higher sensitivity compared to the commonly used AMC (7-amino-4-methylcoumarin) fluorophore. The rhodamine 110 label provides up to a 300-fold increase in sensitivity when compared directly with AMC substrates in protease assays [1]. This enhanced sensitivity is attributed to the greater fluorescence quantum yield of rhodamine 110 and its red-shifted spectral properties, which reduce interference from autofluorescence .

Fluorophore sensitivity

Class-level

Up to 300‑fold higher signal vs. AMC

Reported sensitivity difference; may improve detection of early apoptosis

Class-level fluorophore comparison; verify with your cell model

Evidence Dimension	Fluorescence sensitivity
Target Compound Data	Rhodamine 110 fluorophore (product of (Asp)2-Rhodamine 110 cleavage)
Comparator Or Baseline	AMC (7-amino-4-methylcoumarin) fluorophore (product of Ac-DEVD-AMC cleavage)
Quantified Difference	Up to 300-fold higher sensitivity
Conditions	Protease assays (class-level comparison of fluorophores)

Why This Matters

Higher sensitivity allows detection of lower caspase activity, earlier apoptotic events, and use of fewer cells or reagents, reducing assay cost and improving data quality.

• [1] Biosyntan GmbH. Rhodamine 110 Label – Fluorescently Labeled Protease Substrates. Technical Note. Accessed 2026. View Source

Spectral Compatibility: Rhodamine 110 Excitation/Emission Matches Standard 488 nm Lasers

The rhodamine 110 fluorophore released upon cleavage of (Asp)2-Rhodamine 110 has excitation/emission maxima of 496/520 nm at pH 7 . This spectral profile aligns precisely with the 488 nm argon-ion laser, the most common excitation source in flow cytometers and confocal microscopes. In contrast, the AMC fluorophore used in substrates like Ac-DEVD-AMC exhibits excitation/emission maxima of 342/441 nm, which requires UV excitation (e.g., 355 nm or 405 nm lasers) and emits in the blue range, where biological autofluorescence is significantly higher .

Spectral compatibility

Head-to-head

R110 Ex/Em 496/520 nm vs. AMC 342/441 nm

Matches standard 488 nm laser lines; may simplify instrument setup

Red-shift reduces autofluorescence background

Evidence Dimension	Excitation/Emission maxima
Target Compound Data	496/520 nm (Rhodamine 110)
Comparator Or Baseline	342/441 nm (AMC)
Quantified Difference	154 nm red-shift in excitation; 79 nm red-shift in emission
Conditions	pH 7, aqueous buffer

Why This Matters

Compatibility with standard 488 nm lasers eliminates the need for specialized UV-capable instrumentation, reduces autofluorescence background, and simplifies multi-parameter flow cytometry panels.

Cell Permeability: (Asp)2-Rhodamine 110 Enables Live-Cell Caspase Analysis

(Asp)2-Rhodamine 110 (D2R) is membrane-permeant, allowing it to cross the plasma membrane of intact cells without the need for osmotic shock, cell lysis, or permeabilization agents . This property enables real-time monitoring of caspase activity in living cells. In contrast, many other fluorogenic caspase substrates, including common AMC-based substrates (e.g., Ac-DEVD-AMC) and certain R110 substrates with longer peptide sequences, exhibit poor membrane permeability and are primarily used in cell lysate assays .

Cell permeability

Head-to-head

Membrane-permeant; no lysis required

Supports live-cell caspase monitoring in intact hematopoietic cells

Comparators often need permeabilization or lysis

Evidence Dimension	Membrane permeability
Target Compound Data	Membrane-permeant; usable in intact live cells
Comparator Or Baseline	Ac-DEVD-AMC and certain peptide R110 substrates (e.g., Z-DEVD-R110) — poorly membrane-permeant; require cell lysis
Quantified Difference	Qualitative: Target is membrane-permeant; comparator is not
Conditions	Intact hematopoietic cell lines; flow cytometry

Why This Matters

Live-cell compatibility preserves cell integrity and enables temporal monitoring of apoptosis in individual cells, providing more physiologically relevant data and reducing sample preparation steps.

Caspase Specificity: (Asp)2-Rhodamine 110 Recognizes Multiple Executioner Caspases

(Asp)2-Rhodamine 110 is a general substrate for caspases that recognize aspartic acid at the P1 position, including caspases 3 and 7 . This broad specificity makes it a versatile tool for detecting overall executioner caspase activity during apoptosis. In contrast, longer peptide substrates like Z-DEVD-R110 or Ac-DEVD-AMC are more selective for caspase-3/7 but may miss activity from other aspartate-specific caspases . The minimal aspartic acid-only recognition motif allows D2R to serve as a pan-caspase activity reporter, which is particularly useful in screening applications where the specific caspase involved is unknown or multiple caspases are expected to be active [1].

Caspase specificity

Class-level

Broad recognition (caspase‑3,‑7 and other aspartate‑specific caspases)

Pan-caspase activity reporter; may reduce false negatives in unknown pathways

DEVD-based substrates are more selective for caspase‑3/7

Evidence Dimension	Caspase recognition
Target Compound Data	Recognizes caspases that cleave after aspartic acid, including caspase-3 and -7 (broad specificity)
Comparator Or Baseline	Z-DEVD-R110 — more selective for caspase-3/7; Ac-DEVD-AMC — primarily caspase-3
Quantified Difference	Qualitative: Target has broader caspase recognition than comparators
Conditions	Enzymatic cleavage assays

Why This Matters

Broader specificity ensures detection of total executioner caspase activity, reducing the risk of false negatives in apoptosis assays when the specific caspase pathway is unknown or when multiple caspases are activated.

• [1] Hug H, Los M, Hirt W, Debatin KM. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells. Biochemistry. 1999 Oct 19;38(42):13906-11. doi: 10.1021/bi9913395. View Source

Commercial Availability and Purity: (Asp)2-Rhodamine 110 Supplied at ≥98% Purity for Reproducible Assays

Commercially available (Asp)2-Rhodamine 110 (as the trifluoroacetate salt) is typically supplied at ≥98% purity as verified by HPLC . This high purity ensures minimal lot-to-lot variability and reduces background fluorescence from impurities, which is critical for reproducible and sensitive caspase assays. In comparison, some alternative fluorogenic substrates may be offered at lower purity grades (e.g., ≥95%) or without rigorous purity certification, which can introduce assay variability and require additional purification steps .

Commercial purity

Lot attribute

≥98% (HPLC)

Supports lot-to-lot reproducibility; limits background fluorescence

Verify COA for current lot

Evidence Dimension	Commercial purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Alternative fluorogenic caspase substrates (e.g., some AMC substrates) — purity may be ≥95% or unspecified
Quantified Difference	Target purity ≥98%; comparator purity typically ≥95%
Conditions	Commercial product specifications

Why This Matters

Higher purity reduces the need for additional purification, minimizes background signal, and improves assay reproducibility, saving time and resources in high-throughput or sensitive applications.

(Asp)2-Rhodamine 110: Optimal Application Scenarios Based on Quantitative Evidence

Flow Cytometric Detection of Apoptosis in Intact Hematopoietic Cells

The membrane permeability of (Asp)2-Rhodamine 110 and its spectral compatibility with standard 488 nm lasers make it an ideal substrate for flow cytometric analysis of caspase activation in intact cells. Researchers can load cells with the substrate, induce apoptosis, and directly measure the increase in green fluorescence (496/520 nm) without cell lysis or permeabilization, preserving cell integrity and enabling single-cell analysis of heterogeneous populations [1]. This application is particularly valuable for studying apoptosis in primary cells, such as hematopoietic cell lines, where maintaining physiological conditions is critical .

High-Throughput Screening for Caspase Activators or Inhibitors

The high sensitivity of rhodamine 110-based detection (up to 300-fold greater than AMC substrates) and the broad caspase recognition of (Asp)2-Rhodamine 110 enable robust, high-throughput screening for compounds that modulate apoptosis. The strong fluorescence signal allows for miniaturized assays in 96- or 384-well formats, reducing reagent consumption and increasing throughput. The substrate's compatibility with fluorescence microplate readers equipped with standard FITC filter sets simplifies instrumentation requirements [1].

Live-Cell Imaging of Apoptosis Dynamics

(Asp)2-Rhodamine 110's membrane permeability and photostable rhodamine 110 fluorophore facilitate real-time, live-cell imaging of apoptosis progression. Researchers can monitor the spatiotemporal activation of caspases in individual cells over time using fluorescence microscopy. This application is essential for understanding the kinetics of apoptosis and the effects of therapeutic agents in a cellular context [1].

Caspase Activity Quantification in Cell Extracts

For researchers preferring cell lysate-based assays, (Asp)2-Rhodamine 110 provides a sensitive and reliable method for quantifying total caspase activity. The substrate is cleaved by active caspases in the extract, releasing rhodamine 110, which can be measured using a fluorescence microplate reader . The high purity (≥98%) ensures consistent and reproducible results, making it suitable for both basic research and drug development applications [1].

Application

Selection Property

Validation Focus

Flow cytometry apoptosis detection

Membrane-permeant, 488 nm compatible

Caspase activity in intact single cells

High-throughput caspase screening

Strong fluorescence signal

Assay miniaturization & signal-to-noise ratio

Live-cell apoptosis imaging

Photostable green fluorophore

Spatiotemporal caspase activation dynamics

Cell lysate caspase quantification

Broad caspase recognition, HPLC-verified purity

Total executioner caspase activity reproducibility

• [1] Hug H, Los M, Hirt W, Debatin KM. Rhodamine 110-linked amino acids and peptides as substrates to measure caspase activity upon apoptosis induction in intact cells. Biochemistry. 1999 Oct 19;38(42):13906-11. doi: 10.1021/bi9913395. View Source